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Compound of Interest

Compound Name: 11-Eicosenoic Acid

Cat. No.: B163418 Get Quote

An in-depth examination of the chemical properties, biological significance, and experimental

analysis of 11-Eicosenoic Acid, a monounsaturated omega-9 fatty acid with emerging

therapeutic potential.

This technical guide provides a comprehensive overview of 11-Eicosenoic acid, also known

as Gondoic acid, tailored for researchers, scientists, and professionals in drug development.

This document delves into its chemical characteristics, including its CAS number and molecular

weight, and explores its biological roles and associated signaling pathways. Detailed

experimental protocols for its analysis and the investigation of its biological effects are also

provided to facilitate further research and application.

Core Properties of 11-Eicosenoic Acid
11-Eicosenoic acid is a long-chain monounsaturated fatty acid with the chemical formula

C20H38O2. It exists as two primary geometric isomers, cis (Z) and trans (E), each with distinct

properties and biological relevance. The cis isomer, (11Z)-eicosenoic acid, is the more common

form found in nature.
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Property
(11Z)-Eicosenoic Acid (cis-
isomer)

(11E)-Eicosenoic Acid
(trans-isomer)

Common Name Gondoic Acid trans-Gondoic acid

CAS Number 5561-99-9[1][2] 62322-84-3[3]

Molecular Weight 310.51 g/mol [2][4] 310.52 g/mol [3]

Molecular Formula C20H38O2[1][2] C20H38O2[3]

Biological Significance and Therapeutic Potential
11-Eicosenoic acid is a naturally occurring fatty acid found in various plant oils, such as jojoba

oil, and is also a metabolite in humans and other organisms.[3] It plays a role in maintaining the

structure of cell membranes and serves as an energy source. Emerging research has

highlighted its potential anti-inflammatory properties, making it a molecule of interest for drug

development.

Anti-Inflammatory Effects and the PKCθ/ERK/STAT3
Signaling Pathway
Recent studies have demonstrated that Gondoic acid can alleviate inflammation in Kupffer

cells, the resident macrophages in the liver. This anti-inflammatory effect is mediated through

the inhibition of reactive oxygen species (ROS) production and the subsequent downregulation

of the Protein Kinase C theta (PKCθ), Extracellular signal-regulated kinase (ERK), and Signal

Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[5]

Gondoic acid has been shown to significantly inhibit the expression of pro-inflammatory factors

in Kupffer cells exposed to lipopolysaccharide (LPS), a potent inflammatory stimulus. The

mechanism involves the reduction of LPS-stimulated ROS levels and the enhancement of

antioxidant gene expression. By blocking the PKCθ/ERK/STAT3 signaling cascade, Gondoic

acid effectively mitigates the inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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